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Compound of Interest

Compound Name: Erbium trifluoroacetate

Cat. No.: B15349953

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the health and safety data
for Erbium Trifluoroacetate. Due to the absence of a specific Safety Data Sheet (SDS) for this
compound, the following information has been compiled and extrapolated from the safety data
of its constituent components: Erbium and Trifluoroacetic Acid. All personnel handling this
substance should exercise caution and adhere to the safety protocols outlined herein.

Executive Summary

Erbium Trifluoroacetate is a compound that combines the properties of a rare-earth metal,
erbium, with the highly acidic trifluoroacetate anion. While specific toxicological data for the
combined molecule is not readily available, a thorough hazard assessment can be made by
examining its components. Trifluoroacetic acid is a corrosive and toxic substance, posing risks
of severe skin burns, eye damage, and respiratory irritation. Erbium and its compounds are
generally considered to have low toxicity, although the metal dust can be a fire and explosion
hazard.[1] This guide synthesizes the available data to provide a comprehensive understanding
of the potential hazards, handling procedures, and emergency responses related to Erbium
Trifluoroacetate.

GHS Classification and Hazards

The GHS classification for Erbium Trifluoroacetate is not officially established. However,
based on the hazards of Trifluoroacetic Acid, the following classification should be considered
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as a conservative approach.

Table 1. GHS Classification (Based on Trifluoroacetic Acid)

Hazard Class Hazard Category
Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 1A
Serious Eye Damage/Eye Irritation Category 1

Hazardous to the Aquatic Environment, Long-
Category 3
Term Hazard

Hazard Statements (H-Statements):

o H314: Causes severe skin burns and eye damage.

e H332: Harmful if inhaled.

e H412: Harmful to aquatic life with long lasting effects.

Precautionary Statements (P-Statements):

e P260: Do not breathe dust/fume/gas/mist/vapours/spray.[2]

e P271: Use only outdoors or in a well-ventilated area.

e P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

e P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[2]
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e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

e P310: Immediately call a POISON CENTER/doctor.
o P405: Store locked up.
e P501: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties

Quantitative data for Erbium Trifluoroacetate is limited. The following table includes data for
Trifluoroacetic Acid.

Table 2: Physical and Chemical Properties of Trifluoroacetic Acid

Property Value

Molecular Formula C2HFs02

Molar Mass 114.02 g/mol
Appearance Colorless liquid
Melting Point -15.4 °C

Boiling Point 72.4 °C

pH <1 (strong acid)
Vapor Pressure 107 mbar @ 25 °C

Toxicological Data

Specific toxicological studies on Erbium Trifluoroacetate were not found. Erbium itself is
considered to have low toxicity.[3] The primary toxicological concerns arise from the
trifluoroacetate component.

Table 3: Toxicological Information for Trifluoroacetic Acid
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Endpoint Result Species

Acute toxicity, inhalation (ATE) 11 mg/l/4h (vapour) Rat

Erbium is not known to have a biological role, but its salts may stimulate metabolism.[4] The
highest concentrations in the human body are found in bones, with some presence in the
kidneys and liver.[4] While erbium compounds are generally not considered toxic, they should
be handled with care.[4]

Experimental Protocols

Detailed experimental protocols for the safety testing of Erbium Trifluoroacetate are not
available. The toxicological data for Trifluoroacetic Acid is based on standard OECD guidelines
for toxicity testing. For instance, acute inhalation toxicity is typically determined using methods
like OECD Test Guideline 403. These protocols involve exposing animals to the substance at
various concentrations for a set period and observing the effects.

Safe Handling and Storage

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.[5]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[5]

» Skin Protection: Wear chemically resistant gloves (e.g., butyl rubber), a lab coat, and other
protective clothing as necessary to prevent skin contact.[5]

e Respiratory Protection: If working outside a fume hood or if dusts/vapors are generated, use
a NIOSH-approved respirator with an appropriate cartridge.[6]

Handling:

» Avoid contact with skin, eyes, and clothing.[5]
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e Do not breathe dust or vapors.[5]

e Wash hands thoroughly after handling.[5]

Storage:

o Keep container tightly closed in a dry and well-ventilated place.[6]
e Store in a cool place.[6]

» Store away from incompatible materials such as strong bases, oxidizing agents, and metals.

[5]

Emergency Procedures

First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[6]

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.[6]

Fire-Fighting Measures:

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6]

e Specific Hazards: Thermal decomposition can produce toxic fumes of hydrogen fluoride and
erbium oxides.[6]
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o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[6]

Logical Flow for Safe Handling

The following diagram illustrates the logical workflow for ensuring safety when working with
Erbium Trifluoroacetate.

Handling

Post-Handling

nd and
Dispose of Waste Properly

Click to download full resolution via product page
Caption: Workflow for the safe handling of Erbium Trifluoroacetate.

This guide is intended to provide essential health and safety information. It is not a substitute
for a formal risk assessment, which should be conducted by qualified personnel before any
work with Erbium Trifluoroacetate is undertaken. Always consult the most current safety data
sheets for the components and follow all applicable institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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